Cas no 2229468-89-5 (7-(1-bromo-2-methylpropan-2-yl)-1H-indazole)

• Product Name: 7-(1-bromo-2-methylpropan-2-yl)-1H-indazole
• CAS No: 2229468-89-5
• MF: C₁₁H₁₃BrN₂
• MW: 253.138321638107
• CID: 5853401
• PubChem ID: 165705984
• Update Time: 2025-07-20

7-(1-bromo-2-methylpropan-2-yl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 7-(1-bromo-2-methylpropan-2-yl)-1H-indazole
• 2229468-89-5
• EN300-1937429

• Inchi： 1S/C11H13BrN2/c1-11(2,7-12)9-5-3-4-8-6-13-14-10(8)9/h3-6H,7H2,1-2H3,(H,13,14)
• InChI Key： RWPZSRRPVAPWLV-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)C1C=CC=C2C=NNC=12

Computed Properties

• Exact Mass: 252.02621g/mol
• Monoisotopic Mass: 252.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 28.7Ų

Additional information on 7-(1-bromo-2-methylpropan-2-yl)-1H-indazole

Comprehensive Overview of 7-(1-bromo-2-methylpropan-2-yl)-1H-indazole (CAS No. 2229468-89-5)

The compound 7-(1-bromo-2-methylpropan-2-yl)-1H-indazole (CAS No. 2229468-89-5) is a specialized indazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a brominated isopropyl group attached to the indazole core, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing kinase inhibitors and small-molecule therapeutics, aligning with current trends in precision medicine and targeted drug discovery.

In recent years, the demand for heterocyclic compounds like 7-(1-bromo-2-methylpropan-2-yl)-1H-indazole has surged, driven by advancements in cancer research and neurodegenerative disease studies. The compound’s CAS No. 2229468-89-5 is frequently queried in scientific databases, reflecting its relevance in high-throughput screening and medicinal chemistry. Its bromoalkyl substituent offers versatile reactivity for cross-coupling reactions, a hot topic in green chemistry and sustainable synthesis methodologies.

From an industrial perspective, 7-(1-bromo-2-methylpropan-2-yl)-1H-indazole is explored for applications in material science, particularly in designing organic semiconductors and photoactive materials. This aligns with global interest in renewable energy technologies, where such compounds contribute to organic photovoltaics (OPVs) and light-emitting diodes (LEDs). The compound’s thermal stability and electronic properties are key factors under investigation.

Analytical techniques like NMR spectroscopy, HPLC, and mass spectrometry are critical for characterizing CAS No. 2229468-89-5. Researchers emphasize purity optimization and structural elucidation, addressing common challenges in scale-up synthesis. These aspects are frequently discussed in forums and publications, highlighting the compound’s role in advancing process chemistry.

In summary, 7-(1-bromo-2-methylpropan-2-yl)-1H-indazole represents a nexus of innovation across multiple disciplines. Its CAS No. 2229468-89-5 serves as a gateway to cutting-edge research, resonating with trends in AI-driven drug design and automated synthesis platforms. As the scientific community prioritizes molecular diversity and functional group compatibility, this compound is poised to remain a focal point in chemical R&D.